![molecular formula C13H20ClN3O B1372281 N-benzyl-N-methylpiperazine-1-carboxamide hydrochloride CAS No. 1172906-37-4](/img/structure/B1372281.png)
N-benzyl-N-methylpiperazine-1-carboxamide hydrochloride
Overview
Description
N-benzyl-N-methylpiperazine-1-carboxamide hydrochloride is a chemical compound with the CAS Number: 1172906-37-4 . It has a molecular weight of 269.77 . This compound is commonly used in proteomics research .
Molecular Structure Analysis
The Inchi Code for N-benzyl-N-methylpiperazine-1-carboxamide hydrochloride is1S/C13H19N3O.ClH/c1-15(11-12-5-3-2-4-6-12)13(17)16-9-7-14-8-10-16;/h2-6,14H,7-11H2,1H3;1H
. This code provides a standard way to encode the compound’s molecular structure. Physical And Chemical Properties Analysis
N-benzyl-N-methylpiperazine-1-carboxamide hydrochloride is a powder . The compound is stored at room temperature .Scientific Research Applications
Proteomics Research
This compound is used as a specialty product in proteomics research, which involves the study of proteins, their structures, and functions .
Drug Synthesis
It aids in drug synthesis by improving conversion and selectivity for N-benzyl cyclo-tertiary amines, which is crucial for developing new medications .
Anticancer Agents
Piperazine derivatives, including N-benzyl-N-methylpiperazine-1-carboxamide hydrochloride, have been researched for their potential as anticancer agents due to their wide range of biological activities .
Pharmacokinetic Optimization
The piperazine moiety is used to optimize the pharmacokinetic properties of molecules, making them more effective as drugs or bioactive molecules .
Reagent in Organic Synthesis
Its ability to form stable crystalline salts makes it valuable as a reagent for the preparation of various organic compounds in scientific research .
Synthesis Methods Development
Recent methods for the synthesis of piperazine derivatives include cyclization of 1,2-diamine derivatives with sulfonium salts and other innovative techniques .
mRNA Transfection
Piperazine-derived ionizable lipids are used to enhance mRNA transfection activity, which is significant in gene therapy and vaccine development .
Safety and Hazards
The compound has several hazard statements: H302, H315, H319, H335 . These correspond to potential hazards related to harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary statements include recommendations to avoid breathing dust/fume/gas/mist/vapors/spray and to wash thoroughly after handling .
properties
IUPAC Name |
N-benzyl-N-methylpiperazine-1-carboxamide;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19N3O.ClH/c1-15(11-12-5-3-2-4-6-12)13(17)16-9-7-14-8-10-16;/h2-6,14H,7-11H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RETVBJGYIOMAIG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=CC=CC=C1)C(=O)N2CCNCC2.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20ClN3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.77 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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